Cas no 105628-18-0 (Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-)

Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl- structure
105628-18-0 structure
Product Name:Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-
CAS No:105628-18-0
MF:C14H16ClN3O2S
MW:325.813740730286
CID:1158094
Update Time:2024-07-26

Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-
    • Isoquinoline, 1-chloro-5-[(4-methyl-1-piperazinyl)sulfonyl]-
    • Inchi: 1S/C14H16ClN3O2S/c1-17-7-9-18(10-8-17)21(19,20)13-4-2-3-12-11(13)5-6-16-14(12)15/h2-6H,7-10H2,1H3
    • InChI Key: SQGWJRVJIYTDMQ-UHFFFAOYSA-N
    • SMILES: C1(Cl)C2=C(C(S(N3CCN(C)CC3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

  • Exact Mass: 325.06538

Experimental Properties

  • Density: 1.385±0.06 g/cm3(Predicted)
  • Boiling Point: 506.9±60.0 °C(Predicted)
  • PSA: 53.51
  • pka: 5.77±0.42(Predicted)
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